Benzyl 3-Oxocyclobutanecarboxylate
Cat. No. B1287767
M. Wt: 204.22 g/mol
InChI Key: OPGPYIKNRCXNQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07365205B2
Procedure details
Triethylamine (2.0 ml) and benzyl bromide (1.2 ml) were added to a solution of 3-oxocyclobutanecarboxylic acid (J. Org. Chem., Vol. 53, pp. 3841-3843, 1981) (995 mg) in tetrahydrofuran (5.0 ml), and the mixture was stirred at room temperature for 2 hours. The reaction mixture was diluted with ethyl acetate, and washed successively with 1N hydrochloric acid, a saturated aqueous solution of sodium hydrogencarbonate and saturated saline and dried over anhydrous sodium sulfate. The solvent was then distilled off under reduced pressure, and the resultant residue was purified by column chromatography on silica gel (ethyl acetate:hexane=1:6) to obtain the title compound (886 mg).
Name
Identifiers
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REACTION_CXSMILES
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C(N(CC)CC)C.[CH2:8](Br)[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1.[O:16]=[C:17]1[CH2:20][CH:19]([C:21]([OH:23])=[O:22])[CH2:18]1>O1CCCC1.C(OCC)(=O)C>[O:16]=[C:17]1[CH2:20][CH:19]([C:21]([O:23][CH2:8][C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)=[O:22])[CH2:18]1
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Inputs
Step One
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Name
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|
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Quantity
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2 mL
|
|
Type
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reactant
|
|
Smiles
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C(C)N(CC)CC
|
|
Name
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|
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Quantity
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1.2 mL
|
|
Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
O=C1CC(C1)C(=O)O
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Step Two
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
|
O1CCCC1
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Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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|
Smiles
|
C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed successively with 1N hydrochloric acid
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
a saturated aqueous solution of sodium hydrogencarbonate and saturated saline and dried over anhydrous sodium sulfate
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DISTILLATION
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Type
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DISTILLATION
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|
Details
|
The solvent was then distilled off under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the resultant residue was purified by column chromatography on silica gel (ethyl acetate:hexane=1:6)
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
O=C1CC(C1)C(=O)OCC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 886 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
